Cas no 83898-13-9 (4-Piperidineacetonitrile,a-phenyl-, hydrochloride (1:1))

• Product Name: 4-Piperidineacetonitrile,a-phenyl-, hydrochloride (1:1)
• CAS No: 83898-13-9
• MF: C₁₃H₁₇ClN₂
• MW: 236.740482091904
• CID: 726417
• PubChem ID: 22252850
• Update Time: 2025-06-15

4-Piperidineacetonitrile,a-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetonitrile,a-phenyl-, hydrochloride (1:1)
• 2-phenyl-2-piperidin-4-ylacetonitrile,hydrochloride
• alpha-phenylpiperidine-4-acetonitrile monohydrochloride
• D532
• NSC80680
• alpha-phenyl-4-piperidineacetonitrile hydrochloride
• alpha-phenyl-4-piperidineacetonitrile monohydrochloride
• 2-PHENYL-2-(PIPERIDIN-4-YL)ACETONITRILE HYDROCHLORIDE
• CS-0253619
• 83898-13-9
• NS00060575
• EN300-6477149
• NSC-80680
• Z3301412418
• WRDAZTDNMRJELV-UHFFFAOYSA-N
• FT-0696629
• SCHEMBL2586181

• Inchi： 1S/C13H16N2.ClH/c14-10-13(11-4-2-1-3-5-11)12-6-8-15-9-7-12;/h1-5,12-13,15H,6-9H2;1H
• InChI Key： WRDAZTDNMRJELV-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C(C#N)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 236.10800
• Monoisotopic Mass: 236.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8A^2

Experimental Properties

• Density: 1.046
• Boiling Point: 348.6°C at 760 mmHg
• Flash Point: 164.6°C
• Refractive Index: 1.54
• PSA: 35.82000
• LogP: 3.42418

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-Piperidineacetonitrile,a-phenyl-, hydrochloride (1:1)

4-Piperidineacetonitrile, α-Phenyl-, Hydrochloride (1:1): A Comprehensive Overview

4-Piperidineacetonitrile, α-phenyl-, hydrochloride (1:1) (CAS No. 83898-13-9) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as α-Phenyl-4-piperidineacetonitrile hydrochloride, is a salt form of a substituted piperidine derivative. Its unique chemical structure and properties make it an important intermediate in the synthesis of various pharmaceuticals and biologically active compounds.

The molecular formula of 4-Piperidineacetonitrile, α-phenyl-, hydrochloride (1:1) is C₁₃H₁₆N₂·HCl, and its molecular weight is 236.73 g/mol. The compound is a white crystalline solid with a melting point of approximately 205-207°C. It is soluble in water and organic solvents such as methanol and ethanol, which facilitates its use in various chemical reactions and processes.

In the pharmaceutical industry, 4-Piperidineacetonitrile, α-phenyl-, hydrochloride (1:1) has gained attention due to its potential as an intermediate in the synthesis of drugs targeting central nervous system (CNS) disorders. Recent studies have highlighted its role in the development of novel antipsychotic and antidepressant agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent serotonin reuptake inhibition properties, making them promising candidates for the treatment of depression and anxiety disorders.

The structural features of 4-Piperidineacetonitrile, α-phenyl-, hydrochloride (1:1), particularly the presence of the piperidine ring and the phenyl group, contribute to its biological activity. The piperidine ring is a common motif in many bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. The phenyl group enhances the lipophilicity of the molecule, facilitating its penetration through cell membranes and improving its bioavailability.

In addition to its pharmaceutical applications, 4-Piperidineacetonitrile, α-phenyl-, hydrochloride (1:1) is also used in the synthesis of other chemicals and materials. Its reactivity and functional groups make it a valuable building block for the preparation of polymers, dyes, and other fine chemicals. For example, a recent study published in the Journal of Polymer Science reported the use of this compound as a monomer in the synthesis of novel polymeric materials with enhanced mechanical properties and thermal stability.

The synthesis of 4-Piperidineacetonitrile, α-phenyl-, hydrochloride (1:1) typically involves several steps. One common approach is to start with 4-piperidinecarboxaldehyde, which is then reacted with phenylacetonitrile to form the desired product. The reaction can be optimized by adjusting parameters such as temperature, solvent, and catalysts to achieve high yields and purity. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

Safety considerations are crucial when handling 4-Piperidineacetonitrile, α-phenyl-, hydrochloride (1:1). While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 4-Piperidineacetonitrile, α-phenyl-, hydrochloride (1:1) (CAS No. 83898-13-9) is a multifunctional compound with significant potential in both pharmaceutical and chemical applications. Its unique chemical structure and properties make it an important intermediate in the development of new drugs and materials. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern chemistry.